2-({3-[(2-thienylmethyl)amino]propyl}amino)ethanol dihydrochloride

• IUPAC Name: 2-[3-(thiophen-2-ylmethylamino)propylamino]ethanol;dihydrochloride
• InChI: InChI=1S/C10H18N2OS.2ClH/c13-7-6-11-4-2-5-12-9-10-3-1-8-14-10;;/h1,3,8,11-13H,2,4-7,9H2;2*1H
• InChI Key: RICSFJIBOZDKQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNCCCNCCO.Cl.Cl
• Molecular Formula: C10H20Cl2N2OS
• Molecular Weight: 287.2 g/mol

Description

2-({3-[(2-thienylmethyl)amino]propyl}amino)ethanol dihydrochloride, also known as TSPA, is a chemical compound that is widely used in scientific research. It is a potent inhibitor of the dopamine transporter and has been shown to have therapeutic potential in the treatment of various neurological disorders such as Parkinson's disease and addiction.

Mechanism of Action

2-({3-[(2-thienylmethyl)amino]propyl}amino)ethanol dihydrochloride works by blocking the dopamine transporter, which is responsible for the reuptake of dopamine from the synapse back into the presynaptic neuron. This results in an increase in the concentration of dopamine in the synapse, which can help to alleviate the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
2-({3-[(2-thienylmethyl)amino]propyl}amino)ethanol dihydrochloride has been shown to have a number of biochemical and physiological effects, including the inhibition of dopamine uptake, the modulation of dopamine release, and the enhancement of dopamine receptor sensitivity. It has also been shown to have anti-inflammatory and neuroprotective properties, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({3-[(2-thienylmethyl)amino]propyl}amino)ethanol dihydrochloride in lab experiments is its potent inhibitory effect on the dopamine transporter, which makes it a useful tool for studying the role of dopamine in various physiological processes. However, one limitation of using 2-({3-[(2-thienylmethyl)amino]propyl}amino)ethanol dihydrochloride is that it may have off-target effects on other neurotransmitter systems, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-({3-[(2-thienylmethyl)amino]propyl}amino)ethanol dihydrochloride. One area of interest is the development of more specific dopamine transporter inhibitors that can target specific subtypes of the transporter. Another area of interest is the investigation of the potential therapeutic applications of 2-({3-[(2-thienylmethyl)amino]propyl}amino)ethanol dihydrochloride in the treatment of addiction and other neurological disorders. Finally, further research is needed to better understand the biochemical and physiological effects of 2-({3-[(2-thienylmethyl)amino]propyl}amino)ethanol dihydrochloride and its potential mechanisms of action.

Scientific Research Applications

2-({3-[(2-thienylmethyl)amino]propyl}amino)ethanol dihydrochloride has been extensively studied for its potential therapeutic applications in the treatment of neurological disorders. It has been shown to be a potent inhibitor of the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. This makes it a promising candidate for the treatment of Parkinson's disease, which is characterized by a loss of dopamine-producing neurons in the brain.